![molecular formula C12H10FNO3 B3073137 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid CAS No. 1017369-15-1](/img/structure/B3073137.png)
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid
Overview
Description
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid, also known as FOAA, is a synthetic compound that has been widely used in scientific research. FOAA has been found to have potential therapeutic applications in the treatment of various diseases.
Scientific Research Applications
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related diseases. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has also been found to have potential anticonvulsant and antidepressant effects.
Mechanism of Action
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of inflammatory mediators. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid also modulates the activity of neurotransmitters such as serotonin, dopamine, and GABA, which are involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has been found to reduce the production of inflammatory cytokines and prostaglandins, leading to a decrease in inflammation and pain. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has also been found to increase the levels of serotonin and dopamine, which are neurotransmitters that are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid is also stable and has a long shelf life, making it a suitable candidate for long-term studies. However, 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has some limitations as well. It is a relatively new compound, and its pharmacological effects are not well understood. As a result, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has several potential future directions. It could be further studied as a potential therapeutic agent for pain and inflammation-related diseases. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid could also be studied as a potential treatment for neurological disorders such as epilepsy and depression. Additionally, further studies could be conducted to fully understand the mechanism of action of 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid and its potential side effects.
Conclusion:
In conclusion, 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid is a synthetic compound that has been extensively studied for its potential therapeutic applications. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has been found to have anti-inflammatory, analgesic, anticonvulsant, and antidepressant effects. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid exerts its pharmacological effects by inhibiting the activity of COX-2 and modulating the activity of neurotransmitters such as serotonin, dopamine, and GABA. 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid has several advantages for lab experiments, including its stability and ease of synthesis. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
properties
IUPAC Name |
2-[2-(3-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO3/c1-7-10(6-11(15)16)14-12(17-7)8-3-2-4-9(13)5-8/h2-5H,6H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDVFTDGZEPNMNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC(=CC=C2)F)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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